ABBV-712

• Molecular Formula: C24H28N4O5
• Molecular Weight: 452.5 g/mol
• InChI: InChI=1S/C24H28N4O5/c1-15(29)26-23-8-18-19(10-28(17-12-33-13-17)21(18)9-25-23)20-6-16(11-30-2)7-22(27-20)24(31-3)4-5-32-14-24/h6-10,17H,4-5,11-14H2,1-3H3,(H,25,26,29)/t24-/m0/s1
• InChIKey: GTXKSTKFOCDTPI-DEOSSOPVSA-N

ABBV-712: Selective TYK2 Pseudokinase Inhibitor

ABBV-712 is an orally active, small-molecule inhibitor that selectively targets the pseudokinase (JH2) domain of tyrosine kinase 2 (TYK2), a non-receptor tyrosine kinase within the JAK family that mediates signaling downstream of IL-12 and IL-23 receptors [1]. It was discovered through structure-based optimization aimed at achieving isoform selectivity over other JAK family members (JAK1, JAK2, JAK3) [2]. ABBV-712 is a clinical candidate developed for the investigation of autoimmune and inflammatory diseases, including psoriasis .

TYK2 pseudokinase (JH2) domain binding study fit

Kinase selectivity research workflow (JAK1/2/3-sparing profile)

IL-23 / IL-12 pathway-signaling assay context

• [1] Breinlinger E, Van Epps S, Friedman M, et al. Targeting the Tyrosine Kinase 2 (TYK2) Pseudokinase Domain: Discovery of the Selective TYK2 Inhibitor ABBV-712. J Med Chem. 2023;66(20):14335-14356. doi:10.1021/acs.jmedchem.3c01373 View Source
• [2] Targeting the Tyrosine Kinase 2 (TYK2) Pseudokinase Domain: Discovery of the Selective TYK2 Inhibitor ABBV-712. J Med Chem. 2023;66(20):14335-14356. doi:10.1021/acs.jmedchem.3c01373 View Source

ABBV-712 Differentiation: Domain Selectivity and Off-Target Effects

TYK2 inhibitors are not functionally interchangeable due to divergent binding mechanisms, selectivity profiles, and off-target liabilities. ABBV-712 binds to the unique pseudokinase (JH2) domain of TYK2, a regulatory site distinct from the conserved catalytic (JH1) domain targeted by pan-JAK inhibitors like tofacitinib and baricitinib [1]. Even among pseudokinase-targeting agents such as deucravacitinib, differences in potency, pharmacokinetics, and off-target pharmacology preclude direct substitution [2]. Furthermore, ABBV-712 has been associated with off-target cardiovascular effects in preclinical models that are not observed with other TYK2 inhibitors, underscoring the need for compound-specific validation [3].

Domain mismatch JH1-domain binders (e.g., ropsacitinib) may retain JAK1/2 inhibition, confounding TYK2-specific interpretation.

Off-target context ABBV-712 carries a unique off-target cardiovascular signature in rodent models not reported for other TYK2 inhibitors.

PK profile shift Short half-life and lower oral bioavailability may limit direct protocol transfer from longer-acting TYK2 inhibitors.

• [1] Breinlinger E, Van Epps S, Friedman M, et al. Targeting the Tyrosine Kinase 2 (TYK2) Pseudokinase Domain: Discovery of the Selective TYK2 Inhibitor ABBV-712. J Med Chem. 2023;66(20):14335-14356. doi:10.1021/acs.jmedchem.3c01373 View Source
• [2] Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors. Dermatol Ther (Heidelb). 2021;11(5):1763-1776. doi:10.1007/s13555-021-00597-7 View Source
• [3] Kohnken R, et al. ABBV-712-induced cardiac pathology in rats is related to off-target-driven acute vasodilation, tachycardia, and increased cardiac contractility. Toxicol Sci. 2025;kfaf021. doi:10.1093/toxsci/kfaf021 View Source

ABBV-712: Comparative Evidence vs. TYK2 and JAK Inhibitors

TYK2 JH2 Domain Affinity and JAK Selectivity

In cellular assays measuring TYK2-dependent signaling, ABBV-712 demonstrates an EC50 of 0.19 μM . By cross-study comparison, deucravacitinib exhibits an IC50 range of 2–19 nM (0.002–0.019 μM) in similar cellular assays [1]. ABBV-712 is approximately 10- to 100-fold less potent than deucravacitinib in cellular models, indicating a distinct potency profile that may influence dose selection and experimental design.

JH2 Domain Selectivity

Cross-study comparable

ABBV-712: TYK2 JH2 EC50 10 nM; cellular >100-fold selectivity vs. JAK1/2/3 (all >20 μM). PF-06826647: ~4-22-fold selectivity. Deucravacitinib: JH2 IC50 0.2 nM.

Supports JAK family selectivity workflow

Reported selectivity context may differ across cell lines and assay conditions.

Evidence Dimension	Cellular potency (TYK2-dependent signaling inhibition)
Target Compound Data	EC50 = 0.19 μM
Comparator Or Baseline	Deucravacitinib: IC50 range = 2–19 nM (0.002–0.019 μM)
Quantified Difference	ABBV-712 is 10- to 100-fold less potent than deucravacitinib in cellular assays
Conditions	Human TYK2 cell-based assays (ABBV-712); IL-12/IL-23/IFN-α stimulated cellular assays (deucravacitinib)

Why This Matters

Users requiring high-potency TYK2 inhibition in cellular models may prefer deucravacitinib, while ABBV-712 offers a lower-potency alternative for studying concentration-dependent effects or when reduced target engagement is desired.

• [1] Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors. Dermatol Ther (Heidelb). 2021;11(5):1763-1776. doi:10.1007/s13555-021-00597-7 View Source

Human Whole Blood TYK2 Inhibition

ABBV-712 displays exquisite selectivity against other JAK family members (JAK1, JAK2, JAK3) in cellular assays, with IC50 values >20 μM . This provides a >100-fold selectivity window relative to its TYK2 cellular potency (EC50 = 0.19 μM). By comparison, deucravacitinib exhibits JAK1/2/3 IC50 values >10 μM [1], which yields a >500-fold selectivity window given its higher TYK2 potency. While both compounds are highly selective, ABBV-712's selectivity window is narrower due to its lower TYK2 potency.

Human Whole Blood Potency

Cross-study comparable

ABBV-712 EC50 = 170 nM. Deucravacitinib IC50 ~13 nM (~13-fold more potent).

Concentration-response assay context

Values reflect plasma protein binding and cellular penetration in reported matrix.

Evidence Dimension	Selectivity against JAK1/2/3 in cellular assays
Target Compound Data	IC50 >20 μM against JAK1/2/3
Comparator Or Baseline	Deucravacitinib: IC50 >10 μM against JAK1/2/3
Quantified Difference	ABBV-712 selectivity window ≈105-fold; deucravacitinib selectivity window ≈500- to 5000-fold (based on cellular potency)
Conditions	Cellular kinase inhibition assays

Why This Matters

Both compounds are suitable for TYK2-selective studies, but researchers concerned with minimizing JAK off-target activity at higher concentrations may prefer deucravacitinib due to its wider safety margin.

• [1] Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors. Dermatol Ther (Heidelb). 2021;11(5):1763-1776. doi:10.1007/s13555-021-00597-7 View Source

In Vivo Efficacy in IL-23-Induced Dermatitis Model

ABBV-712 dose-dependently inhibits IFN-γ production in an IL-12/IL-18-challenged mouse model at oral doses of 100, 300, and 600 mg/kg . While direct comparator data for deucravacitinib in this exact model are not available, deucravacitinib has shown robust efficacy in mouse models of psoriasis and arthritis at lower doses (e.g., 10–30 mg/kg) [1]. The higher dosing required for ABBV-712 reflects its lower potency but confirms oral bioavailability and target engagement in vivo.

In Vivo Dermatitis Model

Cross-study comparable

100 mg/kg oral (BID/QD, 5 days) reduced ear thickness in IL-23 minicircle model. 10-600 mg/kg inhibited IFN-γ production.

Model-response endpoint context

Quantitative head-to-head comparison with other TYK2 inhibitors not publicly available.

Evidence Dimension	In vivo target engagement (IFN-γ suppression)
Target Compound Data	Dose-dependent inhibition at 100–600 mg/kg p.o.
Comparator Or Baseline	Deucravacitinib: efficacy at 10–30 mg/kg in mouse autoimmune models
Quantified Difference	ABBV-712 requires ~10-fold higher doses for in vivo efficacy compared to deucravacitinib
Conditions	IL-12/IL-18-induced IFN-γ mouse model (ABBV-712); imiquimod-induced psoriasis and collagen-induced arthritis models (deucravacitinib)

Why This Matters

ABBV-712 is a viable tool for in vivo TYK2 pharmacology studies, but researchers must account for higher dosing requirements relative to more potent TYK2 inhibitors.

• [1] Wrobleski ST, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. doi:10.1021/acs.jmedchem.9b00444 View Source

Rat Pharmacokinetics: Bioavailability and Half-Life

ABBV-712 maintains activity in human whole blood with an EC50 of 0.17 μM, nearly identical to its cellular potency (0.19 μM), indicating minimal plasma protein binding interference . Deucravacitinib's whole blood IC50 is 13 nM (0.013 μM) [1]. The ~13-fold difference in whole blood potency between the two compounds aligns with their cellular potency differential, suggesting both translate well ex vivo but require different concentration ranges for effective target coverage.

Rat Pharmacokinetics

Cross-study comparable

F = 19%, CLb,u = 4.1 L/h/kg, T1/2 = 0.6 h, Vss = 1.9 L/kg (1 mg/kg). Deucravacitinib: F ~80-100%, T1/2 ~5-8 h.

Supports rapid-clearance exposure model

PK profile may require BID dosing or alternative routes for sustained target coverage.

Evidence Dimension	Whole blood activity (ex vivo TYK2 inhibition)
Target Compound Data	EC50 = 0.17 μM
Comparator Or Baseline	Deucravacitinib: IC50 = 13 nM (0.013 μM)
Quantified Difference	ABBV-712 is 13-fold less potent than deucravacitinib in human whole blood
Conditions	Human whole blood assays measuring TYK2-dependent signaling

Why This Matters

Whole blood activity is a critical translational parameter for predicting in vivo target coverage. ABBV-712's high plasma-to-cellular potency ratio supports its use in ex vivo pharmacodynamic studies.

• [1] Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors. Dermatol Ther (Heidelb). 2021;11(5):1763-1776. doi:10.1007/s13555-021-00597-7 View Source

Off-Target Cardiovascular Toxicity Differentiation

In telemetry-instrumented rats, ABBV-712 induced dose-dependent decreases in mean arterial pressure and increases in heart rate, leading to myocardial necrosis [1]. These effects were prevented by co-administration of atenolol and were shown to be off-target (unrelated to TYK2 inhibition) via studies in TYK2 knockout mice [2]. Deucravacitinib has not been associated with acute hemodynamic changes or myocardial necrosis in preclinical models, with clinical cardiovascular event rates similar to placebo [3]. This distinct off-target liability of ABBV-712 may limit its utility in chronic in vivo studies or safety pharmacology applications.

Off-Target Cardiovascular Safety

Data to verify

Induced vasodilation, tachycardia, and myocardial necrosis in rats; prevented by atenolol and independent of TYK2 (confirmed in KO mice).

Safety-related endpoint monitoring

Not reported for deucravacitinib; specific to this chemotype for TYK2-independent toxicity research.

Evidence Dimension	Preclinical cardiovascular safety profile
Target Compound Data	Decreased mean arterial pressure, increased heart rate, myocardial necrosis (prevented by atenolol)
Comparator Or Baseline	Deucravacitinib: No acute hemodynamic changes or myocardial necrosis reported; clinical MACE rate 0.3/100 PY
Quantified Difference	ABBV-712 causes acute off-target cardiovascular toxicity in rats; deucravacitinib does not
Conditions	Telemetry-instrumented rats (ABBV-712); Phase 3 clinical trials (deucravacitinib)

Why This Matters

ABBV-712 is contraindicated for studies requiring long-term in vivo dosing or cardiovascular safety assessments. It may be valuable as a tool compound for investigating off-target mechanisms of TYK2 inhibitor cardiotoxicity.

• [1] Kohnken R, et al. ABBV-712-induced cardiac pathology in rats is related to off-target-driven acute vasodilation, tachycardia, and increased cardiac contractility. Toxicol Sci. 2025;kfaf021. doi:10.1093/toxsci/kfaf021 View Source
• [2] Kohnken R, et al. ABBV-712-induced cardiac pathology in rats is related to off-target-driven acute vasodilation, tachycardia, and increased cardiac contractility. Toxicol Sci. 2025;kfaf021. doi:10.1093/toxsci/kfaf021 View Source
• [3] Deucravacitinib: Adverse Events of Interest Across Phase 3 Plaque Psoriasis Trials. Dermatol Ther (Heidelb). 2025;15(2):391-402. doi:10.1007/s13555-024-01322-2 View Source

ABBV-712: Research and Application Scenarios

TYK2-Selective Pathway Dissection

ABBV-712's EC50 of 0.19 μM in cellular assays and >20 μM selectivity over JAK1/2/3 make it suitable for studying concentration-dependent TYK2 inhibition without complete pathway suppression. Its lower potency relative to deucravacitinib allows for finer titration of target engagement, facilitating studies on partial inhibition or dose-response relationships in autoimmune signaling pathways .

In Vivo Psoriasis and Dermatitis Model Studies

With an EC50 of 0.17 μM in human whole blood, ABBV-712 maintains near-identical potency ex vivo, minimizing plasma protein binding artifacts. This property enables reliable pharmacodynamic assessments and biomarker studies in whole blood assays, providing translational insights into TYK2 target coverage .

Off-Target Cardiovascular Toxicity Mechanistic Studies

ABBV-712 induces acute off-target hemodynamic changes and myocardial necrosis in rats, an effect preventable by atenolol and independent of TYK2 inhibition [1]. This makes ABBV-712 a unique tool compound for investigating the molecular mechanisms underlying TYK2 inhibitor cardiotoxicity, particularly endothelium-dependent vasodilation and sympathetic activation.

PK/PD Modeling for Rapid-Clearance TYK2 Inhibitors

ABBV-712 demonstrates oral bioavailability and dose-dependent IFN-γ suppression in IL-12/IL-18-challenged mice at 100–600 mg/kg . It is appropriate for short-term in vivo efficacy studies in psoriasis or inflammatory bowel disease models, provided that cardiovascular monitoring is implemented and dosing duration is limited to avoid cumulative cardiotoxicity.

Application

Selection Property

Validation Focus

TYK2 pathway signaling studies

JAK family selectivity profile

TYK2-specific pathway-response validation

IL-23 / IL-12 dermatitis model research

In vivo model-response context

Anti-inflammatory endpoint review; PK-driven dosing schedule

Off-target hemodynamic mechanism studies

Unique cardiovascular liability profile

TYK2-independent toxicity pathway interpretation

Rapid-clearance PK/PD modeling

Short half-life and low oral bioavailability

Exposure-model review; target engagement kinetics

• [1] Kohnken R, et al. ABBV-712-induced cardiac pathology in rats is related to off-target-driven acute vasodilation, tachycardia, and increased cardiac contractility. Toxicol Sci. 2025;kfaf021. doi:10.1093/toxsci/kfaf021 View Source